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Compound of Interest

Compound Name: Yttrium nitrate hexahydrate

Cat. No.: B080751

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of yttrium
nitrate hexahydrate, ensuring compliance and laboratory safety. The following procedures are
designed to offer clear, step-by-step guidance for operational questions related to the handling
and disposal of this chemical.

l. Immediate Safety and Hazard Information

Yttrium nitrate hexahydrate is an oxidizing solid that can intensify fires and is harmful if
swallowed.[1][2] It causes serious eye irritation and skin irritation.[1][3] It is also very toxic to
aguatic life with long-lasting effects.[2] Therefore, proper handling and disposal are crucial to
prevent harm to personnel and the environment.

Key Hazards:
o Oxidizer: May intensify fire; keep away from clothing and combustible materials.[2][3][4]

o Health Hazards: Harmful if swallowed, causes serious eye irritation, and may cause
respiratory irritation.[1][2][3]

o Environmental Hazards: Very toxic to agquatic organisms, which may cause long-term
adverse effects in the aquatic environment.[2]

Personal Protective Equipment (PPE):
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Before handling yttrium nitrate hexahydrate, ensure the following PPE is worn:
o Eye Protection: Chemical safety glasses or goggles.[3]
o Skin Protection: Nitrile or rubber gloves and a lab coat or apron.[3]

o Respiratory Protection: Use an approved respirator if dust formation is likely.[3]

Il. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for yttrium nitrate

hexahydrate.
Property Value Source
Molecular Formula Y(NO3)s - 6H20 [2][3]
Molecular Weight 383.01 g/mol [31[4]
Appearance Off-white to white solid crystals CIEI]
or mass.

Solubility in Water Soluble [4]

pH 3.5 (50 g/L at 20 °C) [5]
Melting Point 57 °C [4]

UN Number UN21477 [1]
Hazard Class 5.1 (Oxidizing Agent) [1]

lll. Disposal Procedures

Disposal of yttrium nitrate hexahydrate must always be in accordance with local, state, and
federal regulations.[3] Chemical waste generators must consult these regulations to ensure
complete and accurate classification.[1]

Step 1: Waste Identification and Segregation
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» Do not mix yttrium nitrate hexahydrate waste with other waste streams, especially
combustible materials, reducing agents, organic materials, or strong acids.[3]

o Keep the waste in its original container or a clearly labeled, compatible container.

» Ensure the container is tightly closed and stored in a cool, dry, and well-ventilated area away
from heat and sources of ignition.[1][3]

Step 2: Handling Small Spills

In the event of a small spill, follow these steps:

o Ensure adequate ventilation and wear appropriate PPE.[3]

o Contain the spill to prevent it from entering drains or the environment.[3]

» Mix the spilled solid with an inert absorbent material such as vermiculite or sodium
carbonate.[3]

e Sweep up the mixture and place it in a suitable, labeled container for disposal.[3]
o Clean the affected area thoroughly.

Step 3: Disposal of Unused or Waste Product

For larger quantities of unused or waste yttrium nitrate hexahydrate:

e Option 1: Licensed Disposal Company: The recommended method of disposal is to offer
surplus and non-recyclable solutions to a licensed disposal company.[6] This ensures the
waste is managed in a compliant and environmentally sound manner.

e Option 2: Chemical Incineration: In some cases, the product may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[6] This should only be performed by
trained personnel at a licensed facility.

Important Considerations:

» Do not dispose of yttrium nitrate hexahydrate down the drain, as it is toxic to aquatic life.[2]
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Contaminated packaging should be disposed of as unused product.[6]

IV. Experimental Protocol: Spill Neutralization (for
small spills)

This protocol details the methodology for containing and cleaning a small spill of yttrium

nitrate hexahydrate in a laboratory setting.

Materials:

Personal Protective Equipment (PPE) as specified above.

Inert absorbent material (e.g., vermiculite, sodium carbonate, or dry sand).
Non-sparking scoops or tools.

Designated hazardous waste container, properly labeled.

pH paper (if dealing with a solution).

Procedure:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure it is well-ventilated.

Don PPE: Put on all required personal protective equipment.

Containment: Create a dike around the spill using an inert absorbent material to prevent it
from spreading.

Absorption: Carefully cover the spilled yttrium nitrate hexahydrate with vermiculite or
sodium carbonate.[3] Mix gently with a non-sparking tool to ensure thorough absorption.

Collection: Carefully scoop the mixture into the designated hazardous waste container. Avoid
creating dust.

Decontamination: Clean the spill area with soap and water. If the original material was in
solution, test the pH of the rinse water to ensure neutrality before final rinsing.
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e Labeling and Storage: Securely close the hazardous waste container and label it clearly with
the contents ("Yttrium Nitrate Hexahydrate Spill Debris") and the date. Store the container
in a designated hazardous waste accumulation area.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor.

V. Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

yttrium nitrate hexahydrate.
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Yttrium Nitrate Hexahydrate Waste Generated

Is it a small spill?

es No

Is it unused or bulk waste?

Follow Spill Neutralization Protocol:
1. Wear PPE
2. Contain spill Yes
3. Mix with inert absorbent (vermiculite)
4. Collect in a labeled container

Package in a labeled, sealed container.
Store in a designated hazardous waste area.

Contact Licensed Hazardous Waste Disposal Contractor

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for yttrium nitrate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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